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Compound of Interest

Compound Name: 1-Hexen-5-yne

Cat. No.: B080130

For Researchers, Scientists, and Drug Development Professionals

The bifunctional nature of 1-hexen-5-yne, possessing both a terminal alkene and a terminal
alkyne, renders it a valuable and versatile building block in organic synthesis. Its unique
structure allows for a diverse array of chemical transformations, providing access to a wide
range of carbocyclic and heterocyclic scaffolds of significant interest in medicinal chemistry and
materials science. This in-depth technical guide provides a comprehensive review of the core
reactions of 1-hexen-5-yne and its derivatives, with a focus on cycloisomerization, enyne
metathesis, and addition reactions. This guide summarizes quantitative data in structured
tables, provides detailed experimental protocols for key transformations, and visualizes
reaction pathways using Graphviz diagrams.

Cycloisomerization and Cyclization Reactions

The intramolecular reactions of 1,5-enynes like 1-hexen-5-yne are among the most powerful
methods for the construction of cyclic systems. These transformations can be initiated by heat,
light, or, most commonly, transition metal catalysts, leading to a variety of fascinating molecular
architectures.

Metal-Catalyzed Cycloisomerizations

Transition metals, particularly gold, platinum, and ruthenium, have been extensively used to
catalyze the cycloisomerization of 1,5-enynes. These reactions typically proceed through the
activation of the alkyne moiety, followed by an intramolecular attack of the alkene.
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Gold-Catalyzed Cycloisomerization: Gold(l) catalysts are particularly effective in promoting the
cycloisomerization of 1,5-enynes to form bicyclo[3.1.0]hexane derivatives. The reaction is
thought to proceed through an initial coordination of the gold catalyst to the alkyne, followed by
a 5-exo-dig cyclization to form a cyclopropyl gold carbene intermediate. This intermediate can
then undergo various transformations, including protonolysis to yield the bicyclo[3.1.0]hexane
product. The stereochemistry of the starting alkene is often transferred to the cyclopropane ring
of the product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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